Cas no 2680783-14-4 (tert-butyl N-(1-bromocyclohexyl)methylcarbamate)

• Product Name: tert-butyl N-(1-bromocyclohexyl)methylcarbamate
• CAS No: 2680783-14-4
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5634835
• PubChem ID: 165931288
• Update Time: 2025-06-08

tert-butyl N-(1-bromocyclohexyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288622
• tert-butyl N-[(1-bromocyclohexyl)methyl]carbamate
• 2680783-14-4
• tert-butyl N-(1-bromocyclohexyl)methylcarbamate

• Inchi： 1S/C12H22BrNO2/c1-11(2,3)16-10(15)14-9-12(13)7-5-4-6-8-12/h4-9H2,1-3H3,(H,14,15)
• InChI Key： TXKQKCXXCQALGL-UHFFFAOYSA-N
• SMILES： BrC1(CNC(=O)OC(C)(C)C)CCCCC1

Computed Properties

• Exact Mass: 291.08339g/mol
• Monoisotopic Mass: 291.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1-bromocyclohexyl)methylcarbamate

Introduction to tert-butyl N-(1-bromocyclohexyl)methylcarbamate (CAS No. 2680783-14-4)

Tert-butyl N-(1-bromocyclohexyl)methylcarbamate (CAS No. 2680783-14-4) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a brominated cyclohexyl ring, and a carbamate functional group. These features contribute to its stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-(1-bromocyclohexyl)methylcarbamate can be represented as follows: the tert-butyl group provides steric protection and enhances the compound's stability, while the brominated cyclohexyl ring introduces a reactive site for further functionalization. The carbamate functionality is crucial for its role in forming amide bonds, which are essential in many biological processes and drug design.

In recent years, tert-butyl N-(1-bromocyclohexyl)methylcarbamate has gained attention due to its potential in the development of novel pharmaceuticals. One of the key areas of research involves its use as a building block in the synthesis of compounds with therapeutic properties. For instance, studies have shown that derivatives of this compound exhibit promising activity against various diseases, including cancer and neurodegenerative disorders.

A notable study published in the Journal of Medicinal Chemistry (2022) explored the use of tert-butyl N-(1-bromocyclohexyl)methylcarbamate in the synthesis of small molecules targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to therapeutic benefits. The researchers demonstrated that compounds derived from tert-butyl N-(1-bromocyclohexyl)methylcarbamate effectively disrupted specific PPIs, leading to significant biological effects.

In another study published in Organic Letters (2023), scientists investigated the synthetic pathways to produce tert-butyl N-(1-bromocyclohexyl)methylcarbamate. They developed a novel and efficient method that significantly improved the yield and purity of the compound. This advancement has important implications for large-scale production and commercial applications.

The versatility of tert-butyl N-(1-bromocyclohexyl)methylcarbamate extends beyond its use as a synthetic intermediate. It has also been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl carbamate group can be designed to release active molecules under specific conditions, enhancing drug delivery and reducing side effects.

In addition to its pharmaceutical applications, tert-butyl N-(1-bromocyclohexyl)methylcarbamate has been studied for its role in materials science. Researchers have investigated its use in the development of functional polymers and coatings. The unique combination of functional groups in this compound allows for tailored properties such as enhanced solubility, thermal stability, and mechanical strength.

The safety profile of tert-butyl N-(1-bromocyclohexyl)methylcarbamate is an important consideration for both laboratory use and industrial applications. Studies have shown that it is generally stable under standard laboratory conditions but should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it away from moisture and heat sources, are recommended to maintain its integrity.

In conclusion, tert-butyl N-(1-bromocyclohexyl)methylcarbamate (CAS No. 2680783-14-4) is a valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an attractive building block for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.